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Compound of Interest

Compound Name: Dimethylglyoxime

cat. No.: B607122

Proper disposal of dimethylglyoxime is critical for ensuring laboratory safety and
environmental protection. As a flammable solid that is harmful if swallowed, adherence to strict
disposal protocols is essential for researchers, scientists, and drug development professionals.
This guide provides a comprehensive, step-by-step procedure for the safe handling and
disposal of dimethylglyoxime waste.

Immediate Safety and Handling

Before handling dimethylglyoxime for disposal, it is crucial to be aware of its hazards. It is a
flammable solid that can form explosive dust mixtures in the air.[1][2] Always handle this
chemical in a well-ventilated area or under a chemical fume hood, wearing appropriate
Personal Protective Equipment (PPE).[2][3]

Key safety precautions include:

o Keep the chemical and its waste away from heat, sparks, open flames, and hot surfaces.[3]
e Avoid generating dust.

e Do not eat, drink, or smoke when handling the substance.

» Wash hands thoroughly after handling.

Hazard Identification and Data
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Proper identification and classification of chemical waste are mandatory for regulatory
compliance. Dimethylglyoxime is classified as a hazardous substance.

Identifier/Property Data
Chemical Name Dimethylglyoxime; 2,3-Butanedione dioxime
CAS Number 95-45-4

ADR/RID: 1325; IMDG: 1325; IATA: 1325 or
UN2926

UN Number

Flammable solid (Category 2), Acute toxicity,
Hazard Class
oral (Category 3 or 4)

Physical State Colorless or white solid

Incompatible Materials Strong oxidizing agents

Step-by-Step Disposal Protocol

This protocol outlines the procedure for disposing of solid dimethylglyoxime and its
contaminated materials.

1. Waste Identification and Segregation

« |dentify the waste as pure dimethylglyoxime, contaminated labware (e.g., gloves, filter
paper), or solutions containing dimethylglyoxime.

» Do not mix dimethylglyoxime waste with other chemical waste streams. Keep it in its
original container or a designated, compatible waste container.

2. Personal Protective Equipment (PPE)
o Gloves: Wear protective gloves (e.g., nitrile rubber) inspected for integrity before use.
o Eye Protection: Use chemical safety goggles.

o Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.
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Respirator: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.

. Containment and Labeling

Place solid dimethylglyoxime waste in a suitable, closed container. The container must be
clearly labeled.

The label should include:

o The words "Hazardous Waste"

o The full chemical name: "Dimethylglyoxime"

o The associated hazards (e.g., "Flammable Solid,"” "Toxic")

Handle uncleaned, empty containers as you would the product itself.

. Temporary Storage

Store waste containers in a cool, dry, and well-ventilated area designated for hazardous
waste.

Ensure the storage area is away from sources of ignition and incompatible materials like
strong oxidizing agents.

Keep containers tightly closed.

. Final Disposal

Dimethylglyoxime waste must be disposed of through a licensed hazardous waste disposal
company.

Never dispose of dimethylglyoxime down the drain or in regular trash.

All disposal activities must comply with local, regional, and national hazardous waste
regulations. Chemical waste generators are responsible for ensuring complete and accurate
classification and disposal.
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e For solutions, such as dimethylglyoxime in ethanol, the waste is treated as a flammable
liquid hazardous waste and must be disposed of accordingly.

Accidental Spill Cleanup

In the event of a spill, follow these procedures:

e Remove all sources of ignition from the area.

o Evacuate non-essential personnel.

o Wearing appropriate PPE, clean up the spill immmediately.

o For solid spills, use dry cleanup procedures. Sweep or shovel the material into a suitable,
labeled container for disposal. Avoid generating dust.

o For liquid spills (solutions), contain the spill with an inert absorbent material (e.g., sand,
diatomaceous earth) and place it in a sealed container for disposal.

e Do not allow the spilled material to enter drains or waterways.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
dimethylglyoxime.
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Preparation & Identification

Identify Dimethylglyoxime Waste
(Solid, Solution, Contaminated Material)

'

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Containment & Storage

Place in a Designated,
Closed Waste Container

'

Label Container:
'Hazardous Waste - Dimethylglyoxime'
(Flammable, Toxic)

'

Store in a Cool, Dry,
Ventilated Area Away From Ignition Sources

Final Disposal

Consult Local, State &
Federal Regulations

Arrange for Pickup by a
Licensed Waste Disposal Company

Complete All
Required Documentation

Waste Disposed
Compliantly

Click to download full resolution via product page

Caption: Logical workflow for dimethylglyoxime disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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